Cas no 695-56-7 (2-Cyclopenten-1-one Ethylene Ketal)
695-56-7 structure
Product Name:2-Cyclopenten-1-one Ethylene Ketal
CAS No:695-56-7
MF:C7H10O2
MW:126.153102397919
MDL:MFCD00005408
CID:508682
PubChem ID:24848831
Update Time:2025-04-19
2-Cyclopenten-1-one Ethylene Ketal Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclopenten-1-one Ethylene Ketal
- 1,4-Dioxaspiro[4.4]non-6-ene
- 1,4-dioxaspiro[4.4]non-8-ene
- 2-cyclopentene-1-one ethylene ketal
- cyclopent-2-en-1-one acetal
- cyclopent-2-en-1-one ethylene ketal
- cyclopent-2-enone ethylene ketal
- cyclopenten-3-one ethylene ketal
- AKOS015840998
- SY051661
- cyclopentenone ethyleneketal
- 2-Cyclopentenone ethylene acetal
- SCHEMBL1702224
- AS-41665
- 2-CYCLOPENTEN-1-ONEETHYLENEKETAL
- C1602
- EINECS 211-783-5
- MFCD00005408
- 7RX49FE9Y8
- NS00036887
- NSC 160533
- 695-56-7
- 2-Cyclopenten-1-one ethylene ketal, 95%
- 2-Cyclopenten-1-one ethyleneacetal
- 2-cyclopenten-1-one ethylene acetal
- NSC160533
- FT-0632828
- DTXSID00219731
- CS-0326612
- Cyclopent-2-en-1-one-ethyleneacetal
- 1,4-dioxa-spiro[4.4]non-6-ene
- NSC-160533
- A855983
- DB-055298
-
- MDL： MFCD00005408
- Inchi： 1S/C7H10O2/c1-2-4-7(3-1)8-5-6-9-7/h1,3H,2,4-6H2
- InChI Key： ATFWVBMLTLPOHI-UHFFFAOYSA-N
- SMILES： O1CCOC21C=CCC2
Computed Properties
- Exact Mass: 126.06800
- Monoisotopic Mass: 126.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.7
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- Color/Form: 。
- Density: 1.067 g/mL at 25 °C(lit.)
- Boiling Point: 59-62 °C/16 mmHg(lit.)
- Flash Point: Fahrenheit: 111.2 ° f
Celsius: 44 ° c - Refractive Index: n20/D 1.469(lit.)
- PSA: 18.46000
- LogP: 1.07950
- Solubility: 。
2-Cyclopenten-1-one Ethylene Ketal Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H226
- Hazardous Material transportation number：UN 1993 3/PG 3
- WGK Germany：3
- Hazard Category Code： 10
- Safety Instruction： S16
- HazardClass：3.2
- PackingGroup：III
- Storage Condition：2-8°C
- Risk Phrases：R10
- Packing Group：III
- Safety Term：3.2
- Packing Group：III
- Hazard Level：3.2
2-Cyclopenten-1-one Ethylene Ketal Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Cyclopenten-1-one Ethylene Ketal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C992383-50mg |
2-Cyclopenten-1-one Ethylene Ketal |
695-56-7 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C992383-100mg |
2-Cyclopenten-1-one Ethylene Ketal |
695-56-7 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C992383-500mg |
2-Cyclopenten-1-one Ethylene Ketal |
695-56-7 | 500mg |
$ 95.00 | 2022-06-06 | ||
| Chemenu | CM216376-10g |
1,4-Dioxaspiro[4.4]non-6-ene |
695-56-7 | 95% | 10g |
$439 | 2021-08-04 | |
| abcr | AB171262-5 g |
2-Cyclopenten-1-one ethylene ketal; . |
695-56-7 | 5 g |
€215.30 | 2023-07-20 | ||
| Chemenu | CM216376-5g |
1,4-Dioxaspiro[4.4]non-6-ene |
695-56-7 | 95% | 5g |
$*** | 2023-05-29 | |
| eNovation Chemicals LLC | D766767-1g |
2-CYCLOPENTEN-1-ONE ETHYLENE KETAL |
695-56-7 | 97% | 1g |
$210 | 2024-06-07 | |
| eNovation Chemicals LLC | D766767-5g |
2-CYCLOPENTEN-1-ONE ETHYLENE KETAL |
695-56-7 | 97% | 5g |
$475 | 2024-06-07 | |
| AK Scientific | 5593AL-5g |
2-Cyclopenten-1-one ethylene ketal |
695-56-7 | 95% | 5g |
$473 | 2023-09-16 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 147850-5G |
2-Cyclopenten-1-one Ethylene Ketal |
695-56-7 | 5g |
¥1560.87 | 2023-12-10 |
2-Cyclopenten-1-one Ethylene Ketal Related Literature
-
1. Studies related to cyclopentanoid natural products. Part 2. An improved route to (4R)-4-hydroxy-2-hydroxymethylcyclopent-2-en-1-one and its O-substituted derivativesJohn D. Elliott,Andrew B. Kelson,Neil Purcell,Richard J. Stoodley,Malcolm N. Palfreyman J. Chem. Soc. Perkin Trans. 1 1983 2441
695-56-7 (2-Cyclopenten-1-one Ethylene Ketal) Related Products
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- 889-88-3(WS 50030)
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